(3-Bromo-5-fluorophenyl)methanamine

• IUPAC Name: (3-bromo-5-fluorophenyl)methanamine
• InChI: InChI=1S/C7H7BrFN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H,4,10H2
• InChI Key: MMFJAHRSPCTHBT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)CN
• Molecular Formula: C7H7BrFN
• DSSTOX Substance ID: DTXSID40598350
• Molecular Weight: 204.04 g/mol
• CAS RN: 1094555-68-6

Description

The compound "(3-Bromo-5-fluorophenyl)methanamine" is a chemical entity that is not directly described in the provided papers. However, the papers do discuss various bromo- and fluoro-substituted phenyl compounds, which are structurally related to the compound . These compounds are typically synthesized for their potential biological activities, such as opioid receptor binding or serotonin receptor agonism .

Synthesis Analysis

The synthesis of related compounds involves multistep reactions, including the introduction of bromine and fluorine atoms into the phenyl ring, followed by various functional group transformations. For example, the synthesis of an oxide-bridged derivative of a potent opioid analgesic involved acid-catalyzed ring closure and base-catalyzed intramolecular displacement reactions . Another synthesis described the preparation of a carboxylic acid moiety of a dopamine and serotonin receptor antagonist, which included regioselective substitution and bromination steps .

Molecular Structure Analysis

The molecular structure of related compounds has been determined using various techniques, including X-ray crystallography and computational methods. For instance, the crystal structure of a bromo-hydroxyphenyl compound was elucidated, revealing a monoclinic space group and specific cell dimensions . Computational studies, such as Gaussian09 software package, have been used to optimize molecular structures and perform vibrational assignments, HOMO-LUMO analysis, and molecular docking studies .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are quite diverse and include nucleophilic substitutions, regioselective reactions, and protective group strategies. The introduction of bromine and fluorine atoms into aromatic systems is a common theme, which can significantly alter the chemical reactivity and biological activity of the molecules .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structures. For example, the presence of bromine and fluorine atoms can affect the molecule's electron distribution, as seen in the molecular electrostatic potential (MEP) analysis . The crystallographic data provide insights into the density and geometric parameters of the compounds . Additionally, the hyperpolarizability calculations suggest potential applications in nonlinear optics .

Scientific Research Applications

Synthesis of Complex Compounds

(3-Bromo-5-fluorophenyl)methanamine has been employed in the synthesis of complex organic compounds. For instance, it has been used in the synthesis of acridin-9(10H)-ones via reactions involving (2-fluorophenyl)(2-halophenyl)methanones, which are subsequently treated with benzenamines or arylmethanamines (Kobayashi et al., 2013). Similarly, it plays a role in the preparation of N-pyridyl derivatives through catalytic amination, illustrating its utility in the field of organic synthesis (Lyakhovich et al., 2019).

Biological Activity and Drug Design

This compound is also instrumental in the field of drug design and biological activity exploration. Notably, derivatives of (3-Bromo-5-fluorophenyl)methanamine have been evaluated for their biological activities, such as antibacterial and antifungal properties, showcasing its potential in therapeutic applications (Rao et al., 2013). Furthermore, Schiff base rare earth metal complexes involving this compound have been synthesized and studied for their antimicrobial and anticancer activities, indicating its significance in the development of new drugs (Preethi et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations for handling and storage, first aid measures, and disposal considerations.

Mechanism of Action

Pharmacokinetics

The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of (3-Bromo-5-fluorophenyl)methanamine are not well-studied. These properties would significantly impact the bioavailability of the compound, determining how much of the drug reaches its targets in the body. More research is needed to understand these properties for this compound .

Action Environment

The action, efficacy, and stability of (3-Bromo-5-fluorophenyl)methanamine could be influenced by various environmental factors. For instance, the compound should be stored under an inert gas (nitrogen or Argon) at 2-8°C to maintain its stability . .